Cas no 893730-68-2 (Methyl 6-bromo-3-formyl-1H-indole-2-carboxylate)

• Product Name: Methyl 6-bromo-3-formyl-1H-indole-2-carboxylate
• CAS No: 893730-68-2
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 993711
• PubChem ID: 4777712
• Update Time: 2023-08-03

Methyl 6-bromo-3-formyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS JY2082808
• 1H-INDOLE-2-CARBOXYLIC ACID,6-BROMO-3-FORMYL-,METHYL ESTER
• 1H-INDOLE-2-CARBOXYLIC ACID,6-BROMO-3-FORMYL-,METH
• Methyl 6-bromo-3-formyl-1H-indole-2-carboxylate

• Inchi： 1S/C11H8BrNO3/c1-16-11(15)10-8(5-14)7-3-2-6(12)4-9(7)13-10/h2-5,13H,1H3
• InChI Key： OJXVCWALDGEKAY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=O)=C(C(=O)OC)NC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Topological Polar Surface Area: 59.2